Cas no 823222-00-0 (6-Chloro-4-trifluoromethyl-pyridine-2-carboxylic Acid)

6-Chloro-4-trifluoromethyl-pyridine-2-carboxylic Acid structure

823222-00-0 structure

Product Name:6-Chloro-4-trifluoromethyl-pyridine-2-carboxylic Acid

CAS No:823222-00-0

MF:C₇H₃ClF₃NO₂

MW:225.552431344986

MDL:MFCD00112695

CID:694359

PubChem ID:21085985

Update Time:2024-10-27

6-Chloro-4-trifluoromethyl-pyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarboxylic acid, 6-chloro-4-(trifluoromethyl)-
- 6-chloro-4-(trifluoromethyl)picolinic acid
- 6-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid
- 6-Chloro-4-(trifluoromethyl)-2-pyridinecarboxylic acid (ACI)
- AKOS023833492
- CS-0456012
- YHB22200
- CHEBI:194691
- SCHEMBL3237818
- AB03451
- DTXSID20610640
- Z1269200006
- 6-chloro-4-trifluoromethyl-pyridine-2-carboxylic acid
- EN300-190915
- 6-CHLORO-4-(TRIFLUOROMETHYL)PICOLINICACID
- 823222-00-0
- 6-CHLORO-4-(TRIFLUOROMETHYL)-2-PYRIDINECARBOXYLIC ACID
- 6-chloro-4-(triluoromethyl)pyridine-2-carboxylic acid
- AT13716
- DB-307046
- 6-Chloro-4-trifluoromethyl-pyridine-2-carboxylic Acid
- MDL： MFCD00112695
- Inchi： 1S/C7H3ClF3NO2/c8-5-2-3(7(9,10)11)1-4(12-5)6(13)14/h1-2H,(H,13,14)
- InChI Key： TVUNLKOAOAHOBJ-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C(F)(F)F)C=C(Cl)N=1)O

Computed Properties

Exact Mass: 224.9804405g/mol
Monoisotopic Mass: 224.9804405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 307.5±42.0 °C at 760 mmHg
Flash Point: 139.8±27.9 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Chloro-4-trifluoromethyl-pyridine-2-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-Chloro-4-trifluoromethyl-pyridine-2-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029009356-250mg	6-Chloro-4-(trifluoromethyl)picolinic acid	823222-00-0	95%	250mg	$989.80	2023-09-01
Alichem	A029009356-1g	6-Chloro-4-(trifluoromethyl)picolinic acid	823222-00-0	95%	1g	$2779.20	2023-09-01
eNovation Chemicals LLC	Y1104625-1g	6-chloro-4-(trifluoromethyl)picolinic acid	823222-00-0	95%	1g	$1250	2024-07-23
TRC	C598390-5mg	6-Chloro-4-trifluoromethyl-pyridine-2-carboxylic Acid	823222-00-0		5mg	$ 70.00	2022-06-06
TRC	C598390-10mg	6-Chloro-4-trifluoromethyl-pyridine-2-carboxylic Acid	823222-00-0		10mg	$ 95.00	2022-06-06
TRC	C598390-50mg	6-Chloro-4-trifluoromethyl-pyridine-2-carboxylic Acid	823222-00-0		50mg	$ 365.00	2022-06-06
Enamine	EN300-190915-0.05g	6-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid	823222-00-0	95%	0.05g	$218.0	2023-09-18
Enamine	EN300-190915-0.1g	6-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid	823222-00-0	95%	0.1g	$326.0	2023-09-18
Enamine	EN300-190915-0.25g	6-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid	823222-00-0	95%	0.25g	$466.0	2023-09-18
Enamine	EN300-190915-0.5g	6-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid	823222-00-0	95%	0.5g	$735.0	2023-09-18

6-Chloro-4-trifluoromethyl-pyridine-2-carboxylic Acid Production Method

Production Method 1

823221-94-9

823222-00-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Toluene , Hexane ; 15 min, -75 °C
1.2 Solvents: Diethyl ether ; -75 °C → 25 °C

Reference

Logistic flexibility in the preparation of isomeric halopyridinecarboxylic acids

Cottet, Fabrice; et al, Tetrahedron, 2004, 60(51), 11869-11874

Production Method 2

823221-93-8

823222-00-0

Reaction Conditions

1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Diethyl ether , Hexane ; 2 h, -75 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Butyllithium Solvents: Toluene , Hexane ; 15 min, -75 °C
2.2 Solvents: Diethyl ether ; -75 °C → 25 °C

Reference

Logistic flexibility in the preparation of isomeric halopyridinecarboxylic acids

Cottet, Fabrice; et al, Tetrahedron, 2004, 60(51), 11869-11874

Production Method 3

401892-47-5

81290-20-2

823222-00-0

Reaction Conditions

1.1 Reagents: Cuprous iodide , Potassium fluoride Solvents: N-Methyl-2-pyrrolidone ; 45 min, rt → 50 °C
1.2 20 h, 50 °C
1.3 Reagents: Ammonia Solvents: Water
2.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Diethyl ether , Hexane ; 2 h, -75 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Butyllithium Solvents: Toluene , Hexane ; 15 min, -75 °C
3.2 Solvents: Diethyl ether ; -75 °C → 25 °C

Reference

Logistic flexibility in the preparation of isomeric halopyridinecarboxylic acids

Cottet, Fabrice; et al, Tetrahedron, 2004, 60(51), 11869-11874

Production Method 4

53939-30-3

823222-00-0

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 1 h, -75 °C; 45 min, -75 °C
1.2 Reagents: Iodine Solvents: Tetrahydrofuran
2.1 Reagents: Cuprous iodide , Potassium fluoride Solvents: N-Methyl-2-pyrrolidone ; 45 min, rt → 50 °C
2.2 20 h, 50 °C
2.3 Reagents: Ammonia Solvents: Water
3.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Diethyl ether , Hexane ; 2 h, -75 °C
3.2 Reagents: Hydrochloric acid Solvents: Water
4.1 Reagents: Butyllithium Solvents: Toluene , Hexane ; 15 min, -75 °C
4.2 Solvents: Diethyl ether ; -75 °C → 25 °C

Reference

Logistic flexibility in the preparation of isomeric halopyridinecarboxylic acids

Cottet, Fabrice; et al, Tetrahedron, 2004, 60(51), 11869-11874